N-tert-butyl-4-chlorobutanamide
Overview
Description
N-tert-butyl-4-chlorobutanamide is a useful research compound. Its molecular formula is C8H16ClNO and its molecular weight is 177.67 g/mol. The purity is usually 95%.
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Scientific Research Applications
Antimalarial Drug Development
N-tert-Butyl isoquine, a 4-aminoquinoline drug candidate, was developed as part of a public-private partnership. This molecule, designed based on various considerations including chemical and pharmacokinetic factors, showed excellent activity against Plasmodium falciparum and rodent malaria parasites. It was synthesized from readily available materials, marking a significant development in antimalarial drugs (O’Neill et al., 2009).
Chemical Synthesis and Pharmaceutical Applications
- A novel six-step synthesis of a p38 MAP kinase inhibitor, useful for treating rheumatoid arthritis and psoriasis, involved N-tert-butyl-4-chlorobutanamide. This process supported large-scale drug development, showcasing its role in pharmaceutical manufacturing (Chung et al., 2006).
- Tert-butylsulfonamide, closely related to this compound, was found effective as a nitrogen source in catalytic aminohydroxylation and aziridination of olefins. Its behavior closely resembles Chloramine-T in these reactions, contributing significantly to organic synthesis (Gontcharov et al., 1999).
Evaluation of Tert-Butyl Isosteres in Drug Discovery
The tert-butyl group, a common motif in medicinal chemistry, often brings challenges like increased lipophilicity and decreased metabolic stability. A study evaluated alternative substituents for the tert-butyl group, providing valuable insights for drug discovery and development (Westphal et al., 2015).
Asymmetric Synthesis of Amines
N-tert-Butanesulfinyl imines, which include N-tert-butyl groups, are key intermediates in the asymmetric synthesis of amines. They are prepared in high yields and activate imines for nucleophilic additions, playing a crucial role in synthesizing a variety of amines with high enantioselectivity (Ellman et al., 2002).
Novel Synthetic Routes
Efficient synthetic routes to 1-tert-butyl-4-chloropiperidine were developed, showcasing the generation of the N-tert-butyl group through innovative chemical reactions. This advancement aids in the synthesis of complex molecules for various applications (Amato et al., 2005).
Properties
IUPAC Name |
N-tert-butyl-4-chlorobutanamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16ClNO/c1-8(2,3)10-7(11)5-4-6-9/h4-6H2,1-3H3,(H,10,11) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QCDJWWBIBDDMEE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NC(=O)CCCCl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16ClNO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.67 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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